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Compound of Interest

Compound Name: (2-Phenylphenyl)urea

Cat. No.: B1267829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
Identifier Value

CAS Number 13262-46-9[1][2]

IUPAC Name (2-Phenylphenyl)urea

Molecular Formula C₁₃H₁₂N₂O[2]

Molecular Weight 212.25 g/mol [1][2]

InChI Key HWLYIRABQGWLBV-UHFFFAOYSA-N[1]

Physicochemical Properties
While specific experimental data for (2-Phenylphenyl)urea is not readily available in the

searched literature, the following table presents data for the closely related compound,

phenylurea, which can serve as a useful reference.
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Property Value (for Phenylurea) Reference

Molecular Formula C₇H₈N₂O --INVALID-LINK--

Molecular Weight 136.15 g/mol --INVALID-LINK--

Melting Point 147-149 °C --INVALID-LINK--

LogP 1.1 --INVALID-LINK--

Water Solubility 3.9 g/L --INVALID-LINK--

Synthesis and Experimental Protocols
The synthesis of unsymmetrical ureas such as (2-Phenylphenyl)urea can be achieved through

several established methods. A common and efficient approach involves the reaction of an

isocyanate with an amine. Below is a detailed experimental protocol for the synthesis of

unsymmetrical N,N'-biphenyl ureas, which can be adapted for the synthesis of (2-
Phenylphenyl)urea.

General Protocol for the Synthesis of Unsymmetrical
N,N'-Biphenyl Urea
This protocol is based on a greener synthesis method conducted in an aqueous medium

without the need for a base or catalyst.[3]

Materials:

Substituted amine (e.g., 2-aminobiphenyl for the synthesis of (2-Phenylphenyl)urea)

Substituted isocyanate

Deionized water

Ice bath

Round bottom flask

Magnetic stirrer
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Procedure:

Dissolve the amine (10 mmol) in deionized water in a round bottom flask.

Cool the mixture to 5 °C using an ice bath.

After 5 minutes of cooling, slowly add the isocyanate (10 mmol) to the reaction mixture. It is

crucial to maintain the temperature of the reaction mixture below 5 °C during the addition.

As the reaction progresses, a solid product will precipitate out of the solution.

Continue stirring the reaction mixture at 5 °C for an additional 30 minutes to ensure the

completion of the reaction.

Isolate the solid product by vacuum filtration.

Wash the product with cold deionized water to remove any unreacted starting materials.

Dry the purified product in a vacuum oven.

Logical Workflow for Synthesis
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Starting Materials

Reaction Steps

Work-up and Purification

Amine
(e.g., 2-aminobiphenyl)

Dissolve Amine
in Water

Isocyanate

Slowly Add
Isocyanate

Cool to 5°C

Stir for 30 min

Vacuum Filtration

Wash with
Cold Water

Dry in
Vacuum Oven

Unsymmetrical
N,N'-Biphenyl Urea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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